3-Hydroxy-5-methoxybenzaldehyde

• IUPAC Name: 3-hydroxy-5-methoxybenzaldehyde
• InChI: InChI=1S/C8H8O3/c1-11-8-3-6(5-9)2-7(10)4-8/h2-5,10H,1H3
• InChI Key: FGQOOHJZONJGDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)O)C=O
• Molecular Formula: C8H8O3
• DSSTOX Substance ID: DTXSID10415661
• Molecular Weight: 152.15 g/mol
• CAS RN: 57179-35-8

Description

3-Hydroxy-5-methoxybenzaldehyde is a chemical compound with the molecular formula C8H8O3. It has an average mass of 152.147 Da and a monoisotopic mass of 152.047348 Da.

Molecular Structure Analysis

The molecular structure of 3-Hydroxy-5-methoxybenzaldehyde consists of 8 carbon atoms, 8 hydrogen atoms, and 3 oxygen atoms. Unfortunately, the search results do not provide a detailed structural analysis.

Physical And Chemical Properties Analysis

3-Hydroxy-5-methoxybenzaldehyde has a density of 1.2±0.1 g/cm3, a boiling point of 306.8±22.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.7 mmHg at 25°C. It also has an enthalpy of vaporization of 56.9±3.0 kJ/mol and a flash point of 129.4±15.8 °C.

Scientific Research Applications

Natural Product Research

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Food and Cosmetic Industries

. Therefore, 3-Hydroxy-5-methoxybenzaldehyde could potentially be used in these industries.

Pharmaceutical Industry

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Antifungal Activity

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Chemosensitizing Agents

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Precursor for Anticancer Drugs

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Synthesis of Glycitein

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Raw Material for Morphine Preparation

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Safety and Hazards

The safety data sheet for 3-Hydroxy-4-methoxybenzaldehyde indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It’s recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the substance in eyes, on skin, or on clothing.

Future Directions

A review paper on Schiff-base ligands, which include 3-Hydroxy-5-methoxybenzaldehyde, highlights the potential of vanillin biotechnology. The paper discusses future directions of vanillin biosynthesis using inexpensive precursors.

Mechanism of Action

Target of Action

3-Hydroxy-5-methoxybenzaldehyde primarily targets the cellular antioxidation system of fungi . This system includes components such as superoxide dismutases and glutathione reductase . These enzymes play a crucial role in protecting the cell from oxidative damage by catalyzing the conversion of reactive oxygen species into less reactive molecules.

Mode of Action

The compound disrupts the cellular antioxidation system, leading to an imbalance in the redox homeostasis of the cell . This disruption is achieved through the compound’s redox-active properties, which allow it to cycle between oxidized and reduced states, thereby destabilizing the cellular redox balance .

Biochemical Pathways

The disruption of the cellular antioxidation system affects the oxidative stress-response pathway . This pathway is responsible for managing oxidative stress in the cell. When disrupted, it can lead to an accumulation of reactive oxygen species, causing oxidative damage to cellular components, including lipids, proteins, and DNA .

Pharmacokinetics

Its molecular weight (15215 g/mol) and predicted properties such as boiling point (~3068°C at 760 mmHg) and density (~12 g/cm^3) suggest that it may have good bioavailability .

Result of Action

The result of the compound’s action is the effective inhibition of fungal growth . By disrupting the antioxidation system, the compound induces oxidative stress in the cell, leading to cellular damage and inhibition of growth .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-Hydroxy-5-methoxybenzaldehyde. For instance, it should be stored in a dry, cool, and well-ventilated place under an inert atmosphere to maintain its stability . Furthermore, it is incompatible with strong oxidizing agents .

Synthesis routes and methods I

Procedure details

To a 1.0-L three-neck flask was added sodium ethanethiolate (80%, 28.5 g, 271.0 mmol) and anhydrous DMF (225 mL). The mixture was heated to 145° C. for 1.5 hours; then, a solution of 3,5-dimethoxy-benzaldehyde (15.0 g, 90.0 mmol) in anhydrous DMF (350 mL) was added over a period of 8 minutes. The reaction was kept at 145° C. for 1 hour, then cooled to room temperature. Saturated sodium chloride solution (2.5 L) and formaline (37%, 240 mL), together with acetic acid (500 mL), was added. The resulting solution was thoroughly extracted with ethyl acetate, and the organic phase was dried over anhydrous sodium sulfate. Solvent was removed under vacuum, and the crude compound was purified by column chromatography (silica gel 230-400 mesh; eluting with 7:1 dichloromethane and ethyl acetate) to give 3-hydroxy-5-methoxy-benzaldehyde as a white solid. Yield: 12.0 g (88%).

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 60% sodium hydride (2.77 g, 69.3 mmol) in N,N-dimethylformamide (50 ml) was gradually added at 0° C. ethanethiol (7 ml), and the solution was stirred at 0° C. for 30 minutes, followed by refluxing under heating for 1 hour. The mixture was cooled to room temperature, and thereto was added 3,5-dimethoxybenzaldehyde (3.84 g, 23.1 mmol) in N,N-dimethylformamide (90 ml) and the mixture was refluxed under heating for 1 hour. The mixture was cooled to room temperature, and thereto were added a saturated aqueous sodium chloride solution (700 ml), 26% aqueous formalin solution (70 ml) and acetic acid (130 ml) in the order. The mixture was stirred, extracted with ethyl acetate. The organic layer was washed with water and an aqueous saturated sodium chloride solution in the order, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure and the residue was purified with silica gel chromatography. (hexane:ethyl acetate=2:1) to give the subject compound (2.68 g, 17.6%).

Synthesis routes and methods IV

Procedure details

A stirred solution of 3,5-dihydroxybenzaldehyde (1.0 g, 7.24 mmol) in DMF (20 mL) is treated with sodium hydride (319 mg, 8.0 mmol, 60% dispersion in mineral oil) at 0° C. After warming to RT and stirring 0.5 h, the reaction is treated with iodomethane (0.50 mL, 8.0 mmol) via syringe and stirred 16 h. It is then diluted with 1 M HCl (100 mL) and extracted into EtOAc (50 mL). The EtOAc phase is washed with 1 M HCl (50 mL), water (2×50 mL) and brine (50 mL), dried over Na2SO4 then the EtOAc removed in vacuo. The title compound is obtained after chromatography (gradient elution—0-50% EtOAc in heptane).

Q & A

Q1: The research mentions 3-hydroxy-5-methoxybenzaldehyde as a pyrolysis product of the lignin dimer model. What is the significance of this finding in the context of lignin valorization?

A1: The identification of 3-hydroxy-5-methoxybenzaldehyde as a product from the controlled pyrolysis of the β-1-type lignin dimer model is significant for several reasons.

• Valorization of Lignin: Lignin is a major component of lignocellulosic biomass, and its efficient breakdown into valuable chemicals is a key goal in biorefinery. This study demonstrates that controlled pyrolysis can yield specific aromatic aldehydes like 3-hydroxy-5-methoxybenzaldehyde. []